Cas no 1514388-41-0 (1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1514388-41-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6329603
• PubChem ID: 82598191
• Update Time: 2025-07-13

1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol
• 1514388-41-0
• EN300-1755416

• Inchi： 1S/C8H14N2O2/c1-5-6(2)12-8(10-5)7(11)4-9-3/h7,9,11H,4H2,1-3H3
• InChI Key： HTOJSSHHWTYUMT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1C(CNC)O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1514388-41-0): Properties, Applications, and Research Insights

The compound 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1514388-41-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct oxazole core and methylaminoethanol side chain contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates. The compound's CAS number 1514388-41-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for heterocyclic compounds like 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol has surged due to their relevance in medicinal chemistry and material science. A growing body of literature highlights its potential as a building block for kinase inhibitors, a hot topic in oncology research. Users frequently search for terms such as "oxazole derivatives in drug design" or "methylaminoethanol applications," reflecting the compound's interdisciplinary appeal. Its solubility and stability under physiological conditions further enhance its suitability for high-throughput screening assays.

From a synthetic perspective, CAS 1514388-41-0 exemplifies the convergence of green chemistry principles and catalytic efficiency. Modern protocols emphasize atom-economical routes to synthesize this compound, aligning with the industry's shift toward sustainable methodologies. Questions like "how to optimize oxazole synthesis" or "scalable production of methylaminoethanol derivatives" dominate academic forums, underscoring the need for innovative approaches. The compound's logP and hydrogen-bonding capacity also make it a candidate for computational chemistry studies, particularly in molecular docking simulations.

The commercial landscape for 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-ol is evolving, with suppliers highlighting its high purity grades (>98%) for research use. Analytical techniques such as HPLC and NMR are routinely employed to verify its structural integrity, addressing common queries like "quality control for CAS 1514388-41-0." Additionally, its patent status and regulatory compliance are frequently discussed in industry reports, particularly in contexts like intellectual property protection for pharmaceutical intermediates.

Looking ahead, the compound's utility in preclinical studies and targeted therapy development positions it as a focal point for interdisciplinary collaboration. Emerging trends such as AI-driven drug discovery and fragment-based screening further amplify its relevance. By integrating structure-activity relationship (SAR) data with cheminformatics tools, researchers aim to unlock new applications for this promising molecule.